3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-(4-bromophenyl)-1-(4-fluorophenyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C16H10BrFN2O/c17-13-3-1-11(2-4-13)16-12(10-21)9-20(19-16)15-7-5-14(18)6-8-15/h1-10H
• InChI Key: ZRWQEKSANANTKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C=C2C=O)C3=CC=C(C=C3)F)Br
• Molecular Formula: C16H10BrFN2O
• DSSTOX Substance ID: DTXSID00397442
• Molecular Weight: 345.16 g/mol
• CAS RN: 618098-58-1

Description

3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde is an organic compound with a molecular formula of C13H8BrFN2O. It is a colorless solid that has been studied for its potential applications in organic synthesis. This compound has been found to have interesting properties related to its reactivity, which has been studied in various research works.

Scientific Research Applications

3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde is a useful intermediate for the synthesis of a variety of organic compounds. It has been used in the synthesis of pyrazolo[3,4-b]pyridine derivatives, which have potential applications in medicinal chemistry. It has also been used in the synthesis of 1,3-diaryl-1H-pyrazole-4-carboxaldehydes, which can be used as precursors for the synthesis of pyrazole-based heterocycles.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde is based on its reactivity with organic compounds. The reaction of 4-bromo-2-fluorobenzaldehyde with 4-amino-1-phenylpyrazole is a nucleophilic substitution reaction, in which the bromine atom of the 4-bromo-2-fluorobenzaldehyde is replaced by the nitrogen atom of the 4-amino-1-phenylpyrazole. The resulting 3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde is a useful intermediate for the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde have not been studied. However, its derivatives have been studied for their potential applications in medicinal chemistry. Pyrazolo[3,4-b]pyridine derivatives have been found to have potential as anticonvulsants, antimicrobial agents, and anticancer agents.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde in lab experiments include its low cost and ease of synthesis. The reaction is carried out in aqueous medium at room temperature, and the product can be isolated by column chromatography. The only limitation is that the product is not available commercially and must be synthesized in the laboratory.

Future Directions

The potential future directions of 3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde include further research into its reactivity and potential applications in organic synthesis. It could be used as a starting material for the synthesis of a variety of organic compounds, such as pyrazolo[3,4-b]pyridine derivatives, which have potential applications in medicinal chemistry. Additionally, further research into the biochemical and physiological effects of its derivatives could lead to the discovery of new drugs with therapeutic potential.

Synthesis Methods

The synthesis of 3-(4-Bromophenyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde is achieved by the reaction of 4-bromo-2-fluorobenzaldehyde with 4-amino-1-phenylpyrazole in the presence of a catalytic amount of acetic acid. The reaction is carried out in aqueous medium at room temperature and the product is isolated by column chromatography.